Cas no 677017-23-1 (4'O-Benzyl Doxorubicin)

• Product Name: 4'O-Benzyl Doxorubicin
• CAS No: 677017-23-1
• MF: C₃₄H₃₅NO₁₁
• MW: 633.641810655594
• CID: 831393
• PubChem ID: 9874592
• Update Time: 2025-06-16

4'O-Benzyl Doxorubicin Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione, 10-[[3-amino-2,3,6-trideoxy-4-O-(phenylmethyl)-α-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(hydroxyacetyl)-1-methoxy-, (8S,10S)- (9CI)
• Berubicin
• WP 769
• (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-6-methyl-5-phenylmethoxyoxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• 5,12-Naphthacenedione, 10-[[3-amino-2,3,6-trideoxy-4-O-(phenylmethyl)-α-L-lyxo-hexopyranosyl]oxy]-7,8,9,10-tetrahydro-6,8,11-
• 6QPN83HK2M
• Berubicin [INN]
• Q27265347
• BERUBICIN [WHO-DD]
• Berubicin(WP 769)
• 4'O-Benzyl Doxorubicin
• WP-769
• UNII-6QPN83HK2M
• CHEMBL2110580
• DTXSID70217986
• 5,12-NAPHTHACENEDIONE, 10-((3-AMINO-2,3,6-TRIDEOXY-4-O-(PHENYLMETHYL)-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-7,8,9,10-TETRAHYDRO-6,8,11-TRIHYDROXY-8-(HYDROXYACETYL)-1-METHOXY-, (8S,10S)-
• (8S,10S)-10-((3-AMINO-4-O-BENZYL-2,3,6-TRIDEOXY-A-L-LYXO-HEXOPYRANOSYL)OXY)-6,8,11-TRIHYDROXY-8-(HYDROXYACETYL)-1-METHOXY-7,8,9,10-TETRAHYDROTETRACENE-5,12-DIONE
• Berubicin;WP-769;WP769
• BB178714
• 677017-23-1

• Inchi： 1S/C34H35NO11/c1-16-33(44-15-17-7-4-3-5-8-17)20(35)11-24(45-16)46-22-13-34(42,23(37)14-36)12-19-26(22)32(41)28-27(30(19)39)29(38)18-9-6-10-21(43-2)25(18)31(28)40/h3-10,16,20,22,24,33,36,39,41-42H,11-15,35H2,1-2H3
• InChI Key： FIGNGSHKNAHTSH-UHFFFAOYSA-N
• SMILES： COC1C2=C(C(C3C(C2=O)=C(O)C2=C(CC(C(CO)=O)(CC2OC2OC(C)C(OCC4C=CC=CC=4)C(N)C2)O)C=3O)=O)C=CC=1

Computed Properties

• Exact Mass: 633.22101093 g/mol
• Monoisotopic Mass: 633.22101093 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 195
• Molecular Weight: 633.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines

Additional information on 4'O-Benzyl Doxorubicin

Comprehensive Overview of 4'O-Benzyl Doxorubicin (CAS No. 677017-23-1): Properties, Applications, and Research Insights

4'O-Benzyl Doxorubicin (CAS No. 677017-23-1) is a chemically modified derivative of the well-known anthracycline antibiotic, Doxorubicin. This compound has garnered significant attention in pharmaceutical research due to its potential to enhance therapeutic efficacy while mitigating some of the limitations associated with the parent molecule. The benzyl group at the 4'O position introduces unique pharmacokinetic and pharmacodynamic properties, making it a subject of interest for drug development and targeted therapies.

In recent years, the search for modified anthracyclines has intensified, driven by the need to address challenges such as drug resistance and cardiotoxicity. Researchers and clinicians frequently inquire about "how to reduce Doxorubicin side effects" or "new anthracycline derivatives for cancer therapy." 4'O-Benzyl Doxorubicin emerges as a promising candidate in this context, offering a potential balance between efficacy and safety.

The molecular structure of 4'O-Benzyl Doxorubicin (CAS No. 677017-23-1) features a benzyl ether linkage at the 4' hydroxyl group of the sugar moiety. This modification alters the compound's interaction with cellular targets, including topoisomerase II and DNA, which are critical for its anticancer activity. Studies suggest that this structural tweak may improve tumor selectivity and reduce off-target effects, addressing common concerns like "how to improve chemotherapy specificity."

From a synthetic chemistry perspective, the preparation of 4'O-Benzyl Doxorubicin involves selective protection and deprotection steps, ensuring high purity and yield. Researchers often search for "synthetic routes for Doxorubicin analogs" or "benzyl protection in anthracycline synthesis," highlighting the technical nuances of producing such derivatives. The CAS No. 677017-23-1 serves as a unique identifier for this compound in chemical databases and regulatory filings.

In preclinical studies, 4'O-Benzyl Doxorubicin has demonstrated intriguing activity profiles. For instance, its lipophilicity, enhanced by the benzyl group, may facilitate better cellular uptake compared to unmodified Doxorubicin. This aligns with trending topics like "lipid-based drug delivery systems" and "strategies to overcome multidrug resistance." Additionally, the compound's potential to evade certain efflux pumps could make it valuable in treating resistant cancers, a hot topic in search queries such as "new treatments for refractory tumors."

The pharmacological evaluation of 4'O-Benzyl Doxorubicin extends beyond its anticancer potential. Recent investigations explore its role in combination therapies and nanoparticle formulations, addressing popular queries like "nanocarriers for anthracycline delivery." These advancements reflect the growing demand for precision medicine approaches that minimize systemic toxicity while maximizing therapeutic outcomes.

From a regulatory standpoint, compounds like 4'O-Benzyl Doxorubicin (CAS No. 677017-23-1) undergo rigorous characterization to ensure compliance with pharmaceutical standards. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its identity and purity, topics frequently searched by quality control professionals and researchers alike.

Looking ahead, the development of 4'O-Benzyl Doxorubicin exemplifies the broader trend toward structure-activity relationship (SAR) optimization in drug discovery. As the scientific community continues to explore "next-generation anthracyclines" and "personalized cancer treatments," this compound represents a valuable case study in medicinal chemistry innovation.

In conclusion, 4'O-Benzyl Doxorubicin (CAS No. 677017-23-1) stands at the intersection of traditional chemotherapy and modern drug design. Its unique properties address critical challenges in oncology, resonating with current research priorities and patient needs. As investigations progress, this derivative may pave the way for safer, more effective cancer therapies, answering the persistent question: "how to make chemotherapy more tolerable without compromising efficacy?"